9-cyclopropyl-3-(2-ethoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one

• IUPAC Name: 9-cyclopropyl-3-(2-ethoxyphenoxy)-2-methyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H23NO5/c1-3-26-19-6-4-5-7-20(19)29-22-14(2)28-23-16(21(22)25)10-11-18-17(23)12-24(13-27-18)15-8-9-15/h4-7,10-11,15H,3,8-9,12-13H2,1-2H3
• InChI Key: PWOUZEBQDOPJTK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=C(OC3=C(C2=O)C=CC4=C3CN(CO4)C5CC5)C
• Molecular Formula: C23H23NO5
• Molecular Weight: 393.4 g/mol
• CAS No.: 946293-16-9

Description

The compound 9-cyclopropyl-3-(2-ethoxyphenoxy)-2-methyl-4H,8H,9H,10H-chromeno[8,7-e][1,3]oxazin-4-one belongs to the chromeno-oxazinone family, characterized by a fused chromene-oxazine core. Its structure includes:

• Cyclopropyl substituent at position 9, which introduces ring strain and may enhance metabolic stability compared to linear alkyl chains.
• Methyl group at position 2, likely influencing steric hindrance and electronic properties.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural differences and their implications are summarized below:

Compound Name / ID (Evidence)	Substituents (Positions)	Molecular Weight (g/mol)	Melting Point (°C)	Key Properties
Target Compound	9-Cyclopropyl, 3-(2-ethoxyphenoxy), 2-methyl	~405.44*	N/A	High lipophilicity; potential metabolic stability
9-(4-Fluorobenzyl)-4-(4-methoxyphenyl)-... ()	9-(4-Fluorobenzyl), 4-(4-methoxyphenyl)	417.4	N/A	Anti-inflammatory activity; moderate solubility
3-(2-Methoxyphenyl)-9-(3-methoxypropyl)-... ()	3-(2-Methoxyphenyl), 9-(3-methoxypropyl)	381.42	N/A	Commercial availability; lower molecular weight
9,10-Dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one derivatives ()	Variable aryl/alkyl groups	300–450	137–246	Anti-inflammatory (IC₅₀: 0.8–5.2 μM)
3-(3,4-Dimethoxyphenyl)-9-(4-hydroxybutyl)-... ()	3-(3,4-Dimethoxyphenyl), 9-(4-hydroxybutyl)	~400 (calc.)	154–156	Hydrophilic due to hydroxyl group; lower yield (65–83%)

*Calculated based on molecular formula (C₂₄H₂₃NO₅).

Key Observations:

• Cyclopropyl vs. Alkyl Chains : The cyclopropyl group at position 9 in the target compound may improve metabolic stability compared to hydroxybutyl or hydroxypentyl substituents in –2, which introduce polar hydroxyl groups but are prone to oxidation .
• Ethoxyphenoxy vs.
• Anti-Inflammatory Potential: Derivatives with electron-withdrawing groups (e.g., trifluoromethyl in ) show enhanced activity, suggesting the target compound’s ethoxy group could similarly modulate NF-κB or COX-2 pathways .

Anti-Inflammatory Activity:

Chromeno-oxazinones with 9,10-dihydro cores exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokines (e.g., TNF-α, IL-6) at micromolar concentrations . The target compound’s cyclopropyl group may enhance bioavailability, as seen in cyclopropane-containing drugs like efavirenz.

Commercial and Research Relevance

• Availability: Derivatives like 3-(2-methoxyphenyl)-9-(3-methoxypropyl)-... () are sold commercially (e.g., $574–$1,194/mg), indicating high demand for chromeno-oxazinones in drug discovery .
• Therapeutic Targets: Benzo-oxazinone derivatives () are reported as phosphoinositide 3-kinase inhibitors, suggesting the target compound could be explored in oncology or immunology .